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Compound of Interest

N-(2-hydroxy-4-
Compound Name:
methylphenyl)formamide

Cat. No.: B8519175

Get Quote

Executive Summary

N-(2-hydroxy-4-methylphenyl)formamide (also identified as N-formyl-6-amino-m-cresol)

represents a pivotal chemical junction in the synthesis of 5-methylbenzoxazole, a core scaffold
for various pharmaceutical agents and fluorescent dyes. Its "discovery” in a process chemistry
context typically arises during the impurity profiling of 6-amino-m-cresol or as the isolated
intermediate in the cyclodehydration pathway to benzoxazoles.

Understanding the physicochemical properties and spectroscopic signature of this molecule is
essential for:

e Process Control: Monitoring the conversion efficiency of aminophenols to benzoxazoles.

e Impurity Management: Quantifying formylated by-products in hair dye formulations and drug
substances.

 Structural Elucidation: Distinguishing between the N-formyl and O-formyl isomers (kinetic vs.
thermodynamic products).
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Chemical Identity & Properties

Property Specification

IUPAC Name N-(2-hydroxy-4-methylphenyl)formamide

N-Formyl-6-amino-m-cresol; 2-Hydroxy-4-
Common Synonyms -
methylformanilide

Molecular Formula CsHoNO:2
Molecular Weight 151.16 g/mol
Parent Amine 2-Amino-5-methylphenol (CAS: 2835-98-5)

Phenolic Hydroxyl (-OH), Formamide (-NH-

Key Functional Groups
CHO), Methyl (-CHs)

Appearance Off-white to pale brown crystalline solid

Soluble in DMSO, Methanol, Ethanol; Sparingly

Solubilit
y soluble in Water

Formation & Synthesis Pathway

The formation of N-(2-hydroxy-4-methylphenyl)formamide occurs via the N-formylation of 2-
amino-5-methylphenol. This reaction is the first step in the "one-pot" synthesis of 5-
methylbenzoxazole but can be isolated for characterization.

Mechanistic Pathway

The reaction proceeds through a nucleophilic attack of the primary amine on the carbonyl
carbon of the formylating agent (Formic acid or Trimethyl orthoformate), followed by

elimination.

Critical Insight: The reaction must be controlled to prevent O-formylation (ester formation) or
N,O-diformylation. The phenolic hydroxyl group is less nucleophilic than the amine but can
react under forcing conditions.

Synthesis Protocol (Standardized)

» Reagents: 2-Amino-5-methylphenol (1.0 eq), Formic Acid (98%, 5.0 eq).

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b8519175/docs?utm_src=pdf-body#technical-guide-discovery-characterization-of-n-2-hydroxy-4-methylphenyl-formamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8519175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Conditions: Reflux (100°C) for 2-4 hours.

e Workup: Cool to room temperature. Pour into ice water. The formanilide precipitates. Filter
and recrystallize from ethanol/water.
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Figure 1: Synthetic pathway from aminophenol precursor to the formanilide intermediate and
subsequent cyclization.

Analytical Characterization (Structure Elucidation)

The "discovery" of this molecule in a mixture is often complicated by rotamerism. The restricted
rotation around the C-N amide bond leads to the presence of cis and trans isomers in solution,
often appearing as dual peaks in NMR.

Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-de Field Strength: 400 MHz
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Chemical Shift

Proton (*H) Multiplicity Integration Assignment
(6 ppm)
8.25 (major) / ) Formyl proton
-CHO ] Singlet (d) 1H
8.05 (minor) (Rotamers)
. Amide proton
-NH- 9.50 (broad) Singlet 1H
(Exchangeable)
-OH 9.85 (broad) Singlet 1H Phenolic proton
Ar-H (C3) 6.75 Doublet 1H Ortho to OH
Doublet of
Ar-H (C5) 6.85 1H Meta to OH
Doublets
Ortho to NH
Ar-H (C6) 7.60 Doublet 1H ]
(Deshielded)
-CHs 2.21 Singlet 3H Methyl group

Expert Note: The signal for the proton ortho to the nitrogen (C6) is significantly deshielded
compared to the parent amine due to the electron-withdrawing nature of the formyl group. The
appearance of "split" peaks for the formyl and methyl protons is a hallmark of amide rotamers,
not impurities.

Mass Spectrometry (LC-MS)

« lonization Mode: ESI Positive (+ve)
e Parent lon [M+H]*: m/z 152.07
o Fragmentation Pattern:
o m/z 124: [M+H - CO]* (Loss of Carbon Monoxide, characteristic of formamides).

o m/z 107: [M+H - HCONH:]* (Loss of Formamide moiety, formation of tropylium-like
cation).

Infrared Spectroscopy (FT-IR)
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e 3200 - 3400 cm~*: Broad band (O-H and N-H stretching).
e 1665 cm~*: Strong band (C=0 Amide | stretch).
e 1540 cm~1; Medium band (N-H Amide Il bending).

Process Significance & Impurity Profiling

In the manufacturing of Benzoxazoles (e.qg., for fluorescent whitening agents or antifungal
drugs), N-(2-hydroxy-4-methylphenyl)formamide is the rate-determining intermediate.

Critical Process Parameters (CPPs)

o Water Content: Presence of water inhibits the cyclization step (Product

Benzoxazole), leading to the accumulation of the formamide intermediate.

» Acidity: Strong acid catalysis (e.g., p-TsOH or Polyphosphoric acid) is required to drive the
dehydration of the formamide to the benzoxazole.

o Temperature: The formylation occurs at lower temperatures (<100°C), while cyclization
typically requires >130°C.

Impurity Identification Workflow
If an "unknown" peak is observed at RRT ~0.8-0.9 relative to 5-methylbenzoxazole in HPLC:
e Check UV Spectrum: The formamide will have a slightly blue-shifted

compared to the fully conjugated benzoxazole.

e Check MS: Look for mass 152 (Formamide) vs 134 (Benzoxazole). The difference of 18 Da
corresponds to a molecule of water.
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Mass Spec Analysis

Delta Mass vs Target?

Mass = Target + 18 Da Mass = Target + 28 Da
(Hydrated) (Formylated)
[ntermediate

Identify as

N-(2-hydroxy-4-methylphenyl)formamide

Click to download full resolution via product page

Figure 2: Decision tree for identifying the formamide intermediate during benzoxazole
synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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